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Compound of Interest

6-Chloro-2-fluoro-3-
Compound Name:
methylbenzonitrile

CAS No.: 886502-19-8

Cat. No.: B1318742

Get Quote

\\

Technical Monograph: 6-Chloro-2-fluoro-3-
methylbenzonitrile
Part 1: Molecular Identity & Physicochemical

Architecture
Chemical Identity[1][2][3]

¢ |[UPAC Name: 6-Chloro-2-fluoro-3-methylbenzonitrile[1]
¢ CAS Registry Number: 886502-19-8[2][1][3][4][5]
e Molecular Formula:

[2]

e SMILES:Cclccc(Clhc(C#N)clF
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e InChiKey:BD309546 (Internal Identifier Reference)

Molecular Weight & Mass Spectrometry Data

Precision in molecular weight calculations is critical for stoichiometry in multi-step synthesis.

Property Value Notes

) Based on standard atomic
Average Molecular Weight 169.58 g/mol ]
weights.

Calculated for

Monoisotopic Mass 169.0095 Da

Useful for High-Resolution
Exact Mass 169.009483

Mass Spec (HRMS).

Characteristic 3:1 ratio due to
Isotope Pattern M (100%), M+2 (~32%) Chlorine (

).

Structural Analysis & Electronic Effects

The molecule features a benzene core decorated with four distinct functionalities, creating a
unique electronic environment:

¢ Nitrile Group (C-1): A strong electron-withdrawing group (EWG) via induction and resonance,
deactivating the ring but directing nucleophilic attack to ortho/para positions relative to itself
in

reactions.

e Fluorine Atom (C-2): Highly electronegative.[6] It exerts a strong inductive withdrawal (-1) but
a resonant donation (+R). Its position between the nitrile and methyl groups creates a
"crowded" electronic pocket, significantly influencing the acidity of the adjacent protons.

o Methyl Group (C-3): A weak electron-donating group (EDG) via hyperconjugation. It provides
steric bulk that can enforce atropisomerism in downstream biaryl couplings.
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e Chlorine Atom (C-6): Provides a handle for cross-coupling reactions (e.g., Suzuki-Miyaura,
Buchwald-Hartwig) distinct from the fluorine, allowing for orthogonal functionalization.

Part 2: Synthetic Pathways & Process Chemistry

The synthesis of 6-Chloro-2-fluoro-3-methylbenzonitrile requires precise regiocontrol to
distinguish it from its isomers (e.g., the 2-chloro-6-fluoro isomer). Below are the two primary
retrosynthetic strategies.

Strategy A: Directed Ortho Metallation (DoM)
(Laboratory Scale)

This route utilizes the strong ortho-directing ability of the fluorine atom combined with the
acidity of the C-3 proton in a precursor scaffold.

e Precursor: 2-Chloro-6-fluorobenzonitrile.[2][ 7]

e Mechanism: The proton at C-3 (adjacent to Fluorine) is the most acidic due to the inductive
effect of the fluorine atom. Treatment with a hindered base (LDA or LiITMP) effects lithiation
at C-3, followed by quenching with a methylating agent (Mel).

Strategy B: Sandmeyer Approach (Industrial Scale)

For larger scales, constructing the nitrile last via an aniline precursor is often preferred to avoid
cryogenic conditions.

e Precursor: 2-Fluoro-3-methylaniline.
o Workflow:

o Chlorination: Electrophilic chlorination of 2-fluoro-3-methylaniline. The amino group directs
para, while the methyl directs ortho. This typically yields 6-chloro-2-fluoro-3-methylaniline.

[2]
o Cyanation: Diazotization (

) followed by Sandmeyer reaction (
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Visualization of Synthetic Logic

The following diagram illustrates the connectivity and potential synthetic disconnection for the
target molecule.

1. LDA, -78°C
o DoM Lithiated Intermediate
2-Chloro-6-fluorobenzonitrile (LiatC-3) 2. Mel (Methylation)
1. NaNO2, HCI
NCS or CI2
2-Fluoro-3-methylaniline Electrophilic Chiorination 6-Chloro-2-fluoro-3-methylaniline

2. CuCN (Sandmeyer,
Figure 1: Retrosynthetic Analysis & Forward Synthesis Pathways

6-Chloro-2-fluoro-3-methylbenzonitrile
(Target)

Click to download full resolution via product page

Figure 1: Dual pathways for synthesis. Route 1 (Blue) utilizes organometallic chemistry for high
regioselectivity. Route 2 (Green) follows classical aromatic substitution rules.

Part 3: Pharmaceutical Utility & Applications[1]
Kinase Inhibitor Scaffold

The 2,6-disubstituted benzonitrile motif is a "privileged scaffold” in medicinal chemistry. The
nitrile group often serves as a hydrogen bond acceptor in the hinge region of kinase enzymes,
while the halogen substituents (Cl, F) fill hydrophobic pockets (gatekeeper residues).

o Mechanism: The nitrile nitrogen interacts with the backbone NH of the kinase hinge region.

e Orthogonality: The C-6 Chlorine allows for the attachment of solubilizing tails (e.qg.,
piperazines) via Buchwald-Hartwig amination, while the C-2 Fluorine remains stable or
participates in specific electrostatic interactions.

Key Intermediate for KAT Inhibitors

Recent literature identifies this structure as a building block for Lysine Acetyl Transferase (KAT)
inhibitors (MYST family). These inhibitors are critical in epigenetic regulation research for
oncology.
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Part 4: Analytical Characterization

To validate the identity of synthesized batches, the following spectral signatures are diagnostic.

Nuclear Magnetic Resonance ( -NMR)

e Solvent:

or

o Aromatic Region: Two doublets (or dd) representing the protons at C-4 and C-5.
o ppm (coupling constant
Hz).
» Aliphatic Region: A singlet (or doublet due to F-coupling) for the Methyl group at C-3.

o ppm (

Hz).
Infrared Spectroscopy (IR)
 Nitrile Stretch (

): Sharp, distinct band at 2230-2240 cm™—1.

o C-F Stretch: Strong band at 1100-1250 cm™1,

e C-CI Stretch: Band at 600—800 cm™1.

Part 5: Safety & Handling (MSDS Summary)

Signal Word:WARNING
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Hazard Class H-Code Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[8]
Skin Irritation H315 Causes skin irritation.[8]
o Causes serious eye irritation.
Eye Irritation H319
[8]
May cause respiratory
STOT-SE H335

irritation.

Handling Protocol:
o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

e Ventilation: Handle only in a functioning chemical fume hood to avoid inhalation of
dust/vapors.

» Incompatibility: Avoid contact with strong oxidizing agents and strong bases. Hydrolysis of
the nitrile group may occur under strongly acidic or basic conditions, releasing ammonia.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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